molecular formula C21H39NO4 B10830697 (2S)-3-methyl-2-(2-oxohexadecanoylamino)butanoic acid

(2S)-3-methyl-2-(2-oxohexadecanoylamino)butanoic acid

Cat. No.: B10830697
M. Wt: 369.5 g/mol
InChI Key: ZVJNWONHYXBMJL-IBGZPJMESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions

GK241 is synthesized through a series of chemical reactions involving the coupling of hexadecanoic acid with L-valine. The reaction typically involves the use of coupling agents such as dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to facilitate the formation of the amide bond . The reaction conditions often include anhydrous solvents like dichloromethane and temperatures ranging from 0°C to room temperature.

Industrial Production Methods

Industrial production of GK241 follows similar synthetic routes but on a larger scale. The process involves the optimization of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

GK241 undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include various oxo derivatives, reduced forms, and substituted compounds, depending on the specific reagents and conditions used .

Scientific Research Applications

GK241 has a wide range of scientific research applications:

Mechanism of Action

GK241 exerts its effects by inhibiting secretory phospholipase A2 (Type IIA), an enzyme involved in the production of pro-inflammatory lipid mediators. It also inhibits the SARS-CoV-2 main protease, which is crucial for viral replication . The molecular targets include the active sites of these enzymes, and the pathways involved are related to inflammation and viral replication .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

GK241 is unique due to its dual inhibitory action on both secretory phospholipase A2 and the SARS-CoV-2 main protease. This dual action makes it a promising candidate for therapeutic applications in both inflammatory diseases and viral infections .

Properties

Molecular Formula

C21H39NO4

Molecular Weight

369.5 g/mol

IUPAC Name

(2S)-3-methyl-2-(2-oxohexadecanoylamino)butanoic acid

InChI

InChI=1S/C21H39NO4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18(23)20(24)22-19(17(2)3)21(25)26/h17,19H,4-16H2,1-3H3,(H,22,24)(H,25,26)/t19-/m0/s1

InChI Key

ZVJNWONHYXBMJL-IBGZPJMESA-N

Isomeric SMILES

CCCCCCCCCCCCCCC(=O)C(=O)N[C@@H](C(C)C)C(=O)O

Canonical SMILES

CCCCCCCCCCCCCCC(=O)C(=O)NC(C(C)C)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.